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Compound of Interest

Compound Name: 3-Benzylidenecamphor

Cat. No.: B076166

Introduction

3-Benzylidenecamphor is a chemical UV filter that has been used in sunscreen and other
cosmetic products to protect the skin from UV radiation.[1][2] Its efficacy as a UV absorber,
particularly against UVA and UVB radiation, has led to its inclusion in various formulations.[1][3]
However, concerns regarding its potential endocrine-disrupting activity, specifically its
estrogenic effects, have led to regulatory scrutiny and restrictions in some regions.[4][5][6][7][8]
[9] In the European Union, it is permitted at a maximum concentration of 2%, although it has
been banned in France.[2][9][10] It is not an FDA-approved sunscreen agent in the United
States but can be used in cosmetics to protect the product from UV degradation.[2] Accurate
and reliable analytical methods are crucial for the quality control of cosmetic products
containing this compound and for research into its safety and environmental fate.

This application note details a robust High-Performance Liquid Chromatography with Ultraviolet
detection (HPLC-UV) method for the quantitative analysis of 3-benzylidenecamphor. The
described protocols are intended for researchers, scientists, and professionals in the drug
development and cosmetic industries.

Experimental Workflow

The overall workflow for the HPLC-UV analysis of 3-benzylidenecamphor is depicted in the
following diagram. This process begins with sample and standard preparation, followed by
chromatographic separation and detection, and concludes with data analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.atamanchemicals.com/3-benzylidene-camphor_u32865/
https://www.cosmeticsinfo.org/ingredient/3-benzylidene-camphor/
https://patents.google.com/patent/US4710584A/en
https://patents.google.com/patent/US4710584A/en
https://patents.google.com/patent/US4710584A/en
https://pubmed.ncbi.nlm.nih.gov/15147785/
https://pubmed.ncbi.nlm.nih.gov/15147785/
https://pubmed.ncbi.nlm.nih.gov/15147785/
https://www.osti.gov/etdeweb/biblio/20664218
https://www.osti.gov/etdeweb/biblio/20664218
https://www.osti.gov/etdeweb/biblio/20664218
https://www.researchgate.net/publication/10949257_The_Chemical_UV-Filter_3-Benzylidene_Camphor_Causes_an_Oestrogenic_Effect_in_an_in_vivo_Fish_Assay
https://www.researchgate.net/publication/8557963_Estrogenic_activity_and_estrogen_receptor_b_binding_of_the_UV_filter_3-benzylidene_camphor
https://www.researchgate.net/publication/247648266_The_Chemical_UV-Filter_3Benzylidene_Camphor_Causes_an_Oestrogenic_Effect_in_an_in_vivo_Fish_Assay
https://ec.europa.eu/health/scientific_committees/consumer_safety/docs/sccs_q_071.pdf
https://incibeauty.com/en/ingredients/7855-3-benzylidene-camphor
https://www.benchchem.com/product/b076166#hplc-uv-method-development-for-3-benzylidenecamphor-analysis
https://www.benchchem.com/product/b076166#hplc-uv-method-development-for-3-benzylidenecamphor-analysis
https://www.benchchem.com/product/b076166#hplc-uv-method-development-for-3-benzylidenecamphor-analysis
https://www.benchchem.com/product/b076166#hplc-uv-method-development-for-3-benzylidenecamphor-analysis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b076166?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076166?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076166?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

